![molecular formula C16H13N3O3S2 B4881817 2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-2-nitrophenyl)acetamide](/img/structure/B4881817.png)
2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-2-nitrophenyl)acetamide
Overview
Description
2-(1,3-benzothiazol-2-ylthio)-N-(4-methyl-2-nitrophenyl)acetamide, commonly known as BTA-1, is a chemical compound that has been extensively studied for its potential therapeutic applications. BTA-1 belongs to the class of benzothiazole compounds that have been found to exhibit various biological activities.
Scientific Research Applications
BTA-1 has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, BTA-1 has been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. BTA-1 has also been shown to reduce the accumulation of amyloid-beta peptide in Alzheimer's disease models and improve cognitive function. In Parkinson's disease models, BTA-1 has been found to protect dopaminergic neurons from oxidative stress and improve motor function.
Mechanism of Action
The mechanism of action of BTA-1 is not fully understood, but it has been proposed to act through multiple pathways. BTA-1 has been found to inhibit the activity of various enzymes, including topoisomerase II, histone deacetylase, and acetylcholinesterase. BTA-1 has also been shown to modulate the expression of various genes and proteins involved in cell cycle regulation, apoptosis, and oxidative stress.
Biochemical and Physiological Effects:
BTA-1 has been found to exhibit various biochemical and physiological effects. In cancer cells, BTA-1 has been shown to induce DNA damage, inhibit DNA repair, and disrupt microtubule dynamics. In Alzheimer's disease models, BTA-1 has been found to reduce oxidative stress, inhibit amyloid-beta aggregation, and improve mitochondrial function. In Parkinson's disease models, BTA-1 has been found to reduce oxidative stress, inhibit inflammation, and improve mitochondrial function.
Advantages and Limitations for Lab Experiments
BTA-1 has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. BTA-1 has also been found to exhibit low toxicity in vitro and in vivo. However, BTA-1 has some limitations for lab experiments. It is not very soluble in water, which can limit its use in aqueous solutions. BTA-1 also has a short half-life in vivo, which can limit its therapeutic potential.
Future Directions
There are several future directions for BTA-1 research. One direction is to study the structure-activity relationship of BTA-1 and its analogs to identify more potent and selective compounds. Another direction is to investigate the pharmacokinetics and pharmacodynamics of BTA-1 in vivo to optimize its therapeutic potential. Additionally, BTA-1 can be used as a lead compound for developing new drugs for various diseases. Further research is needed to fully understand the potential of BTA-1 as a therapeutic agent.
Conclusion:
In conclusion, BTA-1 is a promising chemical compound that has been extensively studied for its potential therapeutic applications. BTA-1 has been found to exhibit various biological activities, including anti-cancer, anti-Alzheimer's disease, and anti-Parkinson's disease activities. The synthesis method of BTA-1 is relatively simple, and it has several advantages for lab experiments. However, further research is needed to fully understand the mechanism of action of BTA-1 and its potential as a therapeutic agent.
properties
IUPAC Name |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-(4-methyl-2-nitrophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3S2/c1-10-6-7-11(13(8-10)19(21)22)17-15(20)9-23-16-18-12-4-2-3-5-14(12)24-16/h2-8H,9H2,1H3,(H,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRXJBIMWFVCWQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3S2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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